Cas no 89-05-4 (Pyromellitic acid)

• Product Name: Pyromellitic acid
• CAS No: 89-05-4
• MF: C₁₀H₆O₈
• MW: 254.14984369278
• MDL: MFCD00002471
• CID: 34493
• PubChem ID: 6961
• Update Time: 2026-01-04

Pyromellitic acid Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4,5-tetracarboxylic acid
• USAF xr-20
• BUFFER SOLUTION, PH 7.7
• BENZENE-1,2,4,5-TETRACARBOXYLIC ACID HYDRATE
• AKOS AUF2102
• 1,2,4,5-TETRACARBOXYBENZENE
• 1,2,4,5-BENZENETETRACARBOXYLIC ACID
• Pyromellitic Acid
• PMA
• WLN: QVR BVQ DVQ EVQ
• B0039
• DTXSID8044466
• 4-09-00-03804 (Beilstein Handbook Reference)
• CS-0128778
• DTXCID6024466
• D9UXG2U6ZU
• 1,2,4,5-Benzene-tetracarboxylic acid
• 1,4,5-Benzenetetracarboxylic acid
• A843055
• AKOS004114682
• PYROMELLITIC ACID [MI]
• FT-0657165
• CAS-89-05-4
• CHEBI:45165
• bmse000771
• AI3-28523
• DB02749
• LS-32166
• W-100384
• BDBM512625
• 1,2,4,5-benzenetetracarboxylic
• EINECS 201-879-5
• benzen-1,2,4,5-tetracarboxylsyre
• Tox21_302030
• 1,2,4,5-Benzenetetracarboxylic acid, 96%
• Q3453375
• AC-10249
• CHEMBL1235346
• MFCD00002471
• EC 201-879-5
• EN300-24939
• NSC6369
• UNII-D9UXG2U6ZU
• AS-14280
• Z203045292
• InChI=1/C10H6O8/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18
• C10H6O8
• BRN 1887659
• NSC 6369
• 1,4,5-Tetracarboxybenzene
• AE-562/43282615
• 89-05-4
• NSC-6369
• NCGC00255745-01
• SCHEMBL22443
• 1245-Benzenetetracarboxylate
• NS00007494
• 1,2,4,5-benzene tetracarboxylic acid
• Benzene1,2,4,5tetracarboxylic acid
• pyromellitate
• 1,2,4,5-benzenetetracarboxylicacid
• 1,2,4,5benzenetetracarboxylic acid
• 1245-Benzenetetracarboxylic acid
• DB-078292
• 1,2,4,5Tetracarboxybenzene
• Pyromellitic acid

• MDL： MFCD00002471
• Inchi： 1S/C10H6O8/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18)
• InChI Key： CYIDZMCFTVVTJO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C=C(C(=C1)C(O[H])=O)C(O[H])=O)C(O[H])=O)O[H]

Computed Properties

• Exact Mass: 254.00600
• Monoisotopic Mass: 254.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0
• Topological Polar Surface Area: 149

Experimental Properties

• Color/Form: White to yellowish powdery crystals.
• Density: 0,56 g/cm3
• Melting Point: 281-284.5 °C (lit.)
• Boiling Point: 317.36°C (rough estimate)
• Flash Point: Fahrenheit: 617 ° f
  Celsius: 325 ° c
  
• Refractive Index: 1.7010 (estimate)
• Solubility: 0.1 M NaOH: 0.2 M, clear, faintly yellow
• Water Partition Coefficient: 1.5 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 149.20000
• LogP: 0.47940
• Merck: 8004
• Solubility: Soluble in alcohol, slightly soluble in ether and water. Can sublimate.
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Pyromellitic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S36-S37/39-S24/25
• FLUKA BRAND F CODES：34
• RTECS：DB9275000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Pyromellitic acid

Pyromellitic acid (CAS No. 89-05-4): A Versatile Compound in Modern Chemical Research

Pyromellitic acid, with the chemical formula C₆H₄(COOH)₂, is a significant organic compound identified by its CAS number CAS No. 89-05-4. This benzenedicarboxylic acid has garnered considerable attention in the scientific community due to its diverse applications and structural properties. Its unique molecular architecture, featuring two carboxylic acid groups attached to a benzene ring, makes it a valuable intermediate in the synthesis of various materials and pharmaceuticals.

The compound's history dates back to its discovery in the late 19th century, where it was first isolated from coal tar derivatives. Over the years, Pyromellitic acid has evolved into a critical component in multiple industrial and research applications. Its ability to form stable complexes with metals and its role as a precursor in polymer chemistry have made it indispensable in modern material science.

In recent years, advancements in chemical biology have highlighted the potential of Pyromellitic acid as a building block for drug development. Researchers have been exploring its derivatives as candidates for antimicrobial and anti-inflammatory agents. The compound's carboxyl groups provide numerous sites for functionalization, allowing chemists to tailor its properties for specific biological targets.

One of the most exciting areas of research involving Pyromellitic acid is its application in nanotechnology. The compound's ability to self-assemble into ordered structures has led to the development of novel nanomaterials with applications in electronics, sensors, and drug delivery systems. These materials exhibit exceptional thermal stability and mechanical strength, making them ideal for high-performance applications.

The synthesis of metal-organic frameworks (MOFs) has also seen significant contributions from Pyromellitic acid. Its tetracarboxylate anion can act as a linker, connecting metal ions to form porous structures with high surface areas. These MOFs are being investigated for their potential use in carbon capture, hydrogen storage, and catalysis.

In the realm of pharmaceuticals, derivatives of Pyromellitic acid have been studied for their ability to modulate enzyme activity and cellular processes. For instance, certain analogs have shown promise in inhibiting kinases involved in cancer pathways. The precise control over molecular structure allows researchers to optimize potency and selectivity, which are crucial factors in drug design.

The environmental impact of using Pyromellitic acid as a chemical intermediate has also been a focus of recent studies. Researchers are exploring sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles are being applied to develop processes that align with global efforts toward sustainability.

The future prospects of Pyromellitic acid appear promising, with ongoing research uncovering new applications and refining existing ones. As the demand for advanced materials and innovative therapeutics grows, the compound's versatility will continue to drive its relevance in both academic and industrial settings.